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Compound of Interest

Compound Name:
3-Trifluoromethylbenzamidine

hydrochloride

Cat. No.: B1301581 Get Quote

Essential Safety and Handling Guide for 3-
Trifluoromethylbenzamidine Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling 3-Trifluoromethylbenzamidine hydrochloride,

including detailed operational and disposal plans.

Key Compound Information
Property Value

Chemical Name 3-Trifluoromethylbenzamidine hydrochloride

CAS Number 62980-03-4[1]

Molecular Formula C₈H₇F₃N₂·HCl[1]

Hazard Statements

Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.

Harmful if swallowed.[2][3]

Occupational Exposure Limits
No specific occupational exposure limit values

have been established.[4]
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

Ensure a safety shower and eyewash station are readily accessible.[4][5]

Before handling, inspect all personal protective equipment (PPE) for integrity.

2. Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety goggles with side-shields or a full-face shield.[2][4]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile, neoprene). Inspect

gloves for any tears or punctures before use.[4][6]

Body Protection: A lab coat or impervious clothing is required. For tasks with a higher risk of

splashing, a chemically resistant apron or coveralls should be worn.[4][7]

Respiratory Protection: In cases of poor ventilation or when handling the powder outside of a

fume hood, a government-approved respirator (e.g., N95 or higher) is necessary to avoid

inhaling dust particles.[5][8]

3. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not breathe in dust or aerosols.[5]

When weighing or transferring the solid, do so in a fume hood to minimize the generation of

dust.

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]
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Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3][4]

4. Storage:

Keep the container tightly sealed.[4][5]

Store in a cool, dry, and well-ventilated area.[4][9]

Recommended storage may be at -20°C under nitrogen and away from moisture for long-

term stability.[4]

Spill and Emergency Procedures
Spill: In case of a spill, evacuate non-essential personnel from the area. Wearing full PPE,

cover the spill with an inert absorbent material (e.g., diatomite, universal binders).[4] Sweep

the material into a suitable container for disposal.[2] Ventilate the area and wash the spill site

after material pickup is complete.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.

[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if you feel unwell.[3][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

1. Waste Collection:
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Collect excess 3-Trifluoromethylbenzamidine hydrochloride and any contaminated

materials (e.g., absorbent pads, gloves, weighing paper) in a clearly labeled, sealed

container for hazardous waste.

2. Disposal Method:

The primary disposal method is through a licensed chemical waste disposal company.

It may be possible to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the product to enter drains or watercourses.[4][5]
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Safe Handling Workflow for 3-Trifluoromethylbenzamidine Hydrochloride
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Caption: Workflow for safe handling of 3-Trifluoromethylbenzamidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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